Cas no 171628-57-2 (Benzamide, N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-)

• Product name: Benzamide, N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-
• CAS No: 171628-57-2
• MF: C₂₀H₁₅N₃O
• MW: 313.3526
• CID: 1354402
• PubChem ID: 748028

Benzamide, N-(2-phenylimidazo[1,2-a]pyridin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-
• N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide
• BDBM50187634
• MLS001162915
• Oprea1_830806
• Z82268980
• SMR000495823
• AKOS001415177
• EN300-18344386
• STK367224
• SR-01000196826-1
• PD186802
• N-{2-phenylimidazo[1,2-a]pyridin-3-yl}benzamide
• SR-01000196826
• 171628-57-2
• HMS2842E11
• CHEMBL379553
• DTXSID60353680

• Inchi： InChI=1S/C20H15N3O/c24-20(16-11-5-2-6-12-16)22-19-18(15-9-3-1-4-10-15)21-17-13-7-8-14-23(17)19/h1-14H,(H,22,24)
• InChI Key： MFEAOWRPVOQOEV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)NC(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 313.12165
• Monoisotopic Mass: 313.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 46.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles